didrovaltrate

• CAS No.: 18296-45-2
• Product Name: didrovaltrate
• Molecular Formula: C22H32O8
• Molecular Weight: 424.5 g/mol
• IUPAC Name: [6-acetyloxy-1-(3-methylbutanoyloxy)spiro[4a,5,6,7a-tetrahydro-1H-cyclopenta[c]pyran-7,2'-oxirane]-4-yl]methyl 3-methylbutanoate
• Standard InChI: InChI=1S/C22H32O8/c1-12(2)6-18(24)26-9-15-10-27-21(30-19(25)7-13(3)4)20-16(15)8-17(29-14(5)23)22(20)11-28-22/h10,12-13,16-17,20-21H,6-9,11H2,1-5H3
• Standard InChIKey: PHHROXLDZHUIGO-PNBTUHDLSA-N
• Isomeric SMILES: CC(C)CC(=O)OCC1=CO[C@H]([C@H]2[C@@H]1C[C@@H]([C@]23CO3)OC(=O)C)OC(=O)CC(C)C
• SMILES: CC(C)CC(=O)OCC1=COC(C2C1CC(C23CO3)OC(=O)C)OC(=O)CC(C)C
• Canonical SMILES: CC(C)CC(=O)OCC1=COC(C2C1CC(C23CO3)OC(=O)C)OC(=O)CC(C)C
• Appearance: Powder
• Melting Point: 63-64°C
• Physical Description: Solid
• Description: Dihydrovaltrate belongs to the class of organic compounds known as iridoids and derivatives. These are monoterpenes containing a skeleton structurally characterized by the presence of a cylopentane fused to a pyran ( forming a 4, 7-dimethylcyclopenta[c]pyran), or a derivative where the pentane moiety is open. Dihydrovaltrate exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Within the cell, dihydrovaltrate is primarily located in the membrane (predicted from logP) and cytoplasm. Outside of the human body, dihydrovaltrate can be found in fats and oils, herbs and spices, and tea. This makes dihydrovaltrate a potential biomarker for the consumption of these food products.
• Synonyms: didrovaltrate; dihydrovaltrate
• PubChem Compound: 5218261
• Last Modified: Dec 23 2021